6-(4-Fluorophenyl)pyrido[3,2-d]pyrimidin-4-amine

• CAS RN: 917758-76-0
• Molecular Formula: C13H9FN4
• Molecular Weight: 240.24 g/mol
• IUPAC Name: 6-(4-fluorophenyl)pyrido[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H9FN4/c14-9-3-1-8(2-4-9)10-5-6-11-12(18-10)13(15)17-7-16-11/h1-7H,(H2,15,16,17)
• InChI Key: PXPRHPOOCGJXLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(C=C2)N=CN=C3N)F

Description

6-(4-Fluorophenyl)pyrido[3,2-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C13H9FN4 and its molecular weight is 240.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ammonia solution in methanol (5 ml of a 6 M solution) was added 4-chloro-6-(4-fluorophenyl)-pyrido[3,2-d]pyrimidine (26 mg, 0.1 mmol). The mixture was stirred at room temperature for 12 hours. After concentration under reduced pressure, the residue was purified by silica gel flash chromatography, the mobile phase being a mixture of methanol and dichloromethane, in a volume ratio of 1:30, yielding the title compound (20 mg, yield 83%) as a white solid which was characterised by its mass spectrum as follows: MS (m/z): 241 ([M+H]+, 100).